4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-[3-(tert-butylsulfamoyl)phenyl]-3-methoxybenzoic acid
• InChI: InChI=1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-7-5-6-12(10-14)15-9-8-13(17(20)21)11-16(15)24-4/h5-11,19H,1-4H3,(H,20,21)
• InChI Key: HXOATSKXDQEYLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C18H21NO5S
• DSSTOX Substance ID: DTXSID501127973
• Molecular Weight: 363.4 g/mol
• CAS RN: 1261969-77-0

Description

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% (4-t-BSA) is an aromatic sulfonamide derivative of benzoic acid. It is a white crystalline powder with a melting point of 116-118°C and a molecular weight of 300.3 g/mol. It is soluble in water and ethanol, and has a low toxicity. 4-t-BSA is used as a reagent in organic synthesis, as a catalyst in the synthesis of peptides, and as a substrate for the synthesis of various compounds.

Mechanism of Action

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% acts as a catalyst in the synthesis of peptides and other peptide-based compounds. It acts as a proton donor, which increases the rate of reaction by providing a proton to the reaction site. It also acts as a nucleophile, which is necessary for the formation of peptide bonds.
Biochemical and Physiological Effects
4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% is not known to have any direct biochemical or physiological effects. It is used as a reagent in organic synthesis and as a catalyst in the synthesis of peptides and other peptide-based compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% in lab experiments include its low toxicity, its solubility in water and ethanol, and its ability to act as a proton donor and nucleophile. Additionally, its use as a catalyst in the synthesis of peptides and other peptide-based compounds makes it a valuable tool in the laboratory.
The limitations of using 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% in lab experiments include its limited availability, its low reactivity, and its high cost. Additionally, its use as a catalyst in the synthesis of peptides and other peptide-based compounds can be limited by its low reactivity.

Future Directions

The future directions for 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% include its use in the synthesis of drugs, dyes, and pesticides; its use as a catalyst in the synthesis of peptides and other peptide-based compounds; its use in the synthesis of peptidomimetics; and its use in the synthesis of other compounds. Additionally, further research into its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for lab experiments could provide new insights into its use in the laboratory.

Synthesis Methods

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% can be synthesized from the reaction of 4-t-butyl-3-methoxybenzoyl chloride and sodium sulfamate in the presence of a base such as triethylamine. The reaction is carried out in an inert atmosphere at a temperature of 0-5°C and yields a white crystalline powder of 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% with a purity of 95%.

Scientific Research Applications

4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% is used in various scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of peptides, and as a substrate for the synthesis of various compounds. It is also used in the synthesis of a variety of compounds, including drugs, dyes, and pesticides. Additionally, 4-(3-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid, 95% is used in the synthesis of peptides, peptidomimetics, and other peptide-based compounds.